Cas no 1159512-70-5 (4-Bromo-3-(trifluoromethyl)phenylmethanamine)

• Product Name: 4-Bromo-3-(trifluoromethyl)phenylmethanamine
• CAS No: 1159512-70-5
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• MDL: MFCD12026484
• CID: 1037361
• PubChem ID: 45933703
• Update Time: 2025-10-12

4-Bromo-3-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-(trifluoromethyl)phenyl)methanamine
• (4-Bromo-3-(trifluoromethyl)phenyl)methamine
• [4-bromo-3-(trifluoromethyl)phenyl]methanamine
• 4-Bromo-3-(trifluoromethyl)benzylamine
• AG-C-02287
• CTK7E4118
• PC6027
• SBB101349
• SureCN2089713
• VIPRXFOAJILTEI-UHFFFAOYSA-N
• MFCD12026484
• AKOS016009032
• PS-7435
• 5-(Aminomethyl)-2-bromobenzotrifluoride, [4-Bromo-3-(trifluoromethyl)phenyl]methylamine
• 4-Bromo-3-(trifluoromethyl)benzylamine 98%
• SCHEMBL2089713
• CHEMBL4954929
• EN300-1933211
• 1159512-70-5
• F87000
• DB-362125
• CS-0210971
• 1-[4-Bromo-3-(trifluoromethyl)phenyl]methanamine
• Benzenemethanamine, 4-bromo-3-(trifluoromethyl)-
• DTXSID30672895
• 4-Bromo-3-(trifluoromethyl)phenylmethanamine

• MDL： MFCD12026484
• Inchi： 1S/C8H7BrF3N/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3H,4,13H2
• InChI Key： VIPRXFOAJILTEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

4-Bromo-3-(trifluoromethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-3-(trifluoromethyl)phenylmethanamine

Comprehensive Overview of 4-Bromo-3-(trifluoromethyl)phenylmethanamine (CAS No. 1159512-70-5)

4-Bromo-3-(trifluoromethyl)phenylmethanamine, identified by its CAS number 1159512-70-5, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromine substituent and a trifluoromethyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its significance in modern chemistry is underscored by its role in developing novel therapeutic agents and advanced materials.

The compound's chemical name and CAS registry number are frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Researchers often explore its applications in catalysis, ligand design, and small-molecule libraries. Recent trends highlight its potential in addressing challenges like sustainable synthesis and green chemistry, aligning with global efforts to reduce environmental impact.

From a structural perspective, 4-Bromo-3-(trifluoromethyl)phenylmethanamine exhibits properties that enhance molecular stability and reactivity. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug candidates. This attribute has led to increased interest in the compound for medicinal chemistry applications, especially in targeting central nervous system (CNS) disorders and infectious diseases.

In the context of user search trends, queries related to "synthesis of 4-Bromo-3-(trifluoromethyl)phenylmethanamine" and "CAS 1159512-70-5 suppliers" are prevalent. These searches indicate a demand for both practical synthesis protocols and commercial availability. Additionally, the compound's potential in AI-driven drug design has garnered attention, as computational tools increasingly predict its utility in high-throughput screening and virtual compound libraries.

Quality control and analytical characterization of 4-Bromo-3-(trifluoromethyl)phenylmethanamine are critical for ensuring its application consistency. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods align with industry standards and cater to researchers seeking reproducible results in their experiments.

Looking ahead, the compound's versatility positions it as a key player in emerging fields like precision medicine and bioconjugation. Its adaptability to click chemistry and cross-coupling reactions further expands its utility in creating complex molecular architectures. As the scientific community continues to explore its potential, 4-Bromo-3-(trifluoromethyl)phenylmethanamine remains a focal point for innovation in synthetic and applied chemistry.